Cas no 1804909-37-2 (2-Cyano-3,4-dimethylphenylacetic acid)

• Product Name: 2-Cyano-3,4-dimethylphenylacetic acid
• CAS No: 1804909-37-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4789479
• Update Time: 2025-07-21

2-Cyano-3,4-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-4-9(5-11(13)14)10(6-12)8(7)2/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： PTSLTWSJVKLQTC-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C)=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3,4-dimethylphenylacetic acid

Introduction to 2-Cyano-3,4-dimethylphenylacetic acid (CAS No. 1804909-37-2)

2-Cyano-3,4-dimethylphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1804909-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of substituted phenylacetic acids, a group known for its diverse biological activities and potential therapeutic applications. The presence of both a cyano group and dimethyl substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The molecular structure of 2-Cyano-3,4-dimethylphenylacetic acid consists of a phenyl ring substituted with a cyano group at the 2-position and two methyl groups at the 3- and 4-positions. This arrangement creates a molecule with distinct electronic and steric characteristics, which can influence its reactivity and interactions with biological targets. The cyano group, in particular, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, while the methyl groups contribute to the overall lipophilicity of the compound.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their potential roles as bioactive molecules. Research has shown that these compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific substitution pattern in 2-Cyano-3,4-dimethylphenylacetic acid may confer unique biological activities that make it particularly useful in certain therapeutic contexts.

One of the most compelling aspects of 2-Cyano-3,4-dimethylphenylacetic acid is its utility as a building block in the synthesis of more complex molecules. Its structural features allow it to serve as a precursor for the development of novel drugs targeting various diseases. For instance, researchers have explored its potential in the synthesis of small-molecule inhibitors for enzymes involved in metabolic disorders and cancer pathways. The ability to modify its structure further enhances its versatility, enabling chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have also contributed to the study of 2-Cyano-3,4-dimethylphenylacetic acid. Molecular modeling techniques have been employed to predict its interactions with biological targets, providing insights into its mechanism of action. These studies have revealed that the compound may bind to proteins involved in signal transduction and cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, computational analysis has helped identify optimal synthetic routes for producing high-purity samples of this compound.

The pharmaceutical industry has taken note of the promising properties of 2-Cyano-3,4-dimethylphenylacetic acid. Several companies are currently conducting preclinical studies to evaluate its safety and efficacy in animal models. These trials aim to determine whether the compound can modulate disease pathways effectively enough to warrant further development into human therapies. The results of these studies could pave the way for new treatments targeting conditions such as inflammation-related diseases and neurodegenerative disorders.

Synthetic methodologies for preparing 2-Cyano-3,4-dimethylphenylacetic acid have also seen significant progress. Chemists have developed efficient multi-step synthetic routes that minimize byproduct formation and maximize yield. These methods often involve catalytic processes that enhance reaction selectivity and reduce environmental impact. The optimization of synthetic protocols is crucial for ensuring that sufficient quantities of this compound can be produced for both research and commercial purposes.

The role of 2-Cyano-3,4-dimethylphenylacetic acid in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its potential role as an active pharmaceutical ingredient (API) itself. Preliminary studies suggest that it may possess anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators, making their inhibition a promising strategy for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 2-Cyano-3,4-dimethylphenylacetic acid (CAS No. 1804909-37-2) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique molecular structure combines functional groups that contribute to both chemical reactivity and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.